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Compound of Interest

Compound Name: 5-Carboxyphthalide

Cat. No.: B1580894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the melting

and boiling points of 5-Carboxyphthalide (CAS 4792-29-4), a key intermediate in the

synthesis of various compounds, including the antidepressant drug citalopram.[1][2] This

document collates predicted and reported data, outlines general experimental protocols for

property determination, and presents logical workflows relevant to its synthesis and

characterization.

Physicochemical Data Presentation
The quantitative data available for 5-Carboxyphthalide is summarized below. It is critical to

note the discrepancies and the predicted nature of some of the values, highlighting a need for

further experimental verification.
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Property Value Data Type Source(s)

Molecular Formula C₉H₆O₄ --- [3][4]

Molecular Weight 178.14 g/mol --- [3][5]

Melting Point 50-55 °C Reported (Unverified) [6][7]

Boiling Point
481.1 ± 45.0 °C at 760

mmHg
Predicted [3]

Note on Data Discrepancy: The reported melting point of 50-55°C originates from a source that

incorrectly lists the molecular formula as C₈H₆O₃.[6][7] This inconsistency suggests that the

provided melting point may be inaccurate or belong to a different compound. The majority of

reliable chemical databases do not list an experimentally determined melting point. The boiling

point is a computationally predicted value and has not been experimentally confirmed.[3]

Experimental Protocols
While specific, published experimental determinations for the melting and boiling points of 5-
Carboxyphthalide are not readily available, this section details the standard methodologies

that would be employed for such characterization.

1. Melting Point Determination (Capillary Method)

This standard procedure is used to determine the melting range of a solid compound, which

also serves as an indicator of purity.

Principle: A small, powdered sample of the solid is heated slowly in a sealed capillary tube

immersed in a heat-transfer fluid. The temperature range from the first appearance of liquid

(onset) to the complete liquefaction of the solid is recorded as the melting range. Pure

compounds typically exhibit a sharp melting range (0.5-2 °C).

Apparatus: Melting point apparatus (e.g., DigiMelt, Thiele tube), capillary tubes, thermometer

or digital temperature probe, solid sample of 5-Carboxyphthalide.

Procedure:
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Ensure the 5-Carboxyphthalide sample is thoroughly dried to remove any residual

solvent.

Finely powder a small amount of the sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the

sealed end of the tube on a hard surface.[8]

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample rapidly to a temperature approximately 15-20 °C below the expected

melting point.

Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.[9]

Record the temperature at which the first drop of liquid appears (T₁).

Record the temperature at which the entire sample becomes a clear liquid (T₂). The

melting range is T₁ - T₂.

For accuracy, the determination should be repeated at least twice.

2. Boiling Point Determination

Given the high predicted boiling point (481.1 °C), distillation at atmospheric pressure is likely to

cause decomposition of the compound. Therefore, boiling point determination would typically

be performed under reduced pressure (vacuum distillation).

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals

the external pressure. By reducing the external pressure, the boiling point is lowered,

allowing distillation of high-boiling compounds at temperatures below their decomposition

point. The measured boiling point can then be extrapolated to atmospheric pressure using a

nomograph if required.

Apparatus: Vacuum distillation setup (round-bottom flask, distillation head with thermometer,

condenser, receiving flask), vacuum pump, manometer, heating mantle.

Procedure:
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Place the 5-Carboxyphthalide sample in the round-bottom flask along with boiling chips

or a magnetic stirrer.

Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed.

Connect the apparatus to a vacuum pump and a manometer to monitor the pressure.

Slowly reduce the pressure inside the apparatus to the desired level.

Begin heating the sample gently.

Record the temperature at which the liquid boils and a steady stream of condensate is

observed on the thermometer bulb.

Simultaneously, record the pressure from the manometer.

The observed temperature and pressure constitute the boiling point under reduced

pressure.

Logical and Experimental Workflows
As 5-Carboxyphthalide is primarily a synthetic intermediate, the following diagrams illustrate

its synthesis from common starting materials and a general workflow for its subsequent

characterization.
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reactant product Terephthalic Acid

Reaction at 120-145°C

Paraformaldehyde Oleum (Fuming H₂SO₄)

Solvent/Catalyst

Hydrolysis (Work-up with water)

Reaction Quench

Precipitation (pH adjustment)

Filtration & Drying

5-Carboxyphthalide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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